Cas no 83968-98-3 (4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate)

4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate structure
83968-98-3 structure
Product Name:4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate
CAS No:83968-98-3
MF:C22H23N3O2
MW:361.436925172806
CID:730510
PubChem ID:44149678
Update Time:2025-04-19

4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate Chemical and Physical Properties

Names and Identifiers

    • 4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate
    • 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methylquinolinium acetate
    • N-(2-methyl-2,3-dihydroindol-1-yl)-1-(1-methylquinolin-1-ium-4-yl)methanimine,acetate
    • 83968-98-3
    • EINECS 281-575-7
    • 2-Methyl-1-{[(1-methylquinolin-4(1H)-ylidene)methyl]imino}-2,3-dihydro-1H-indol-1-ium acetate
    • DTXSID501004228
    • Inchi: 1S/C20H20N3.C2H4O2/c1-15-13-16-7-3-5-9-19(16)23(15)21-14-17-11-12-22(2)20-10-6-4-8-18(17)20;1-2(3)4/h3-12,14-15H,13H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: KAJZFTITULYPDY-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.N1(C2C=CC=CC=2CC1C)/N=C/C1C=C[N+](C)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 361.179
  • Monoisotopic Mass: 361.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 59.6A^2

4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate Related Literature

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